Cas no 51208-19-6 (Phenol,3-(9-acridinylamino)-)

• Product Name: Phenol,3-(9-acridinylamino)-
• CAS No: 51208-19-6
• MF: C₁₉H₁₄N₂O
• MW: 286.327264308929
• CID: 374846
• PubChem ID: 148525
• Update Time: 2025-04-19

Phenol,3-(9-acridinylamino)- Chemical and Physical Properties

Names and Identifiers

• Phenol,3-(9-acridinylamino)-
• 3-(acridin-9-ylamino)phenol
• 3-(Acridin-9-ylamino)-phenol
• 3-(9-acridinylamino)phenol;hydrochloride
• BRN 0414384
• 3-(acridin-9-ylamino)phenol;hydrochloride
• AKOS001660142
• 3-(9-Acridinylamino)phenol #
• MIJMJOMZVVWZPN-UHFFFAOYSA-N
• 3-[(ACRIDIN-9-YL)AMINO]PHENOL
• m-(9-Acridinylamino)phenol
• NCGC00245865-01
• CHEMBL48152
• SCHEMBL14116117
• BDBM75206
• cid_2790527
• 51208-19-6
• SMR000555957
• Phenol, m-(9-acridinylamino)-
• MLS001196731
• DTXSID50199216

• Inchi： 1S/C19H14N2O/c22-14-7-5-6-13(12-14)20-19-15-8-1-3-10-17(15)21-18-11-4-2-9-16(18)19/h1-12,22H,(H,20,21)
• InChI Key： MIJMJOMZVVWZPN-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)NC1C2C=CC=CC=2N=C2C=CC=CC=12

Computed Properties

• Exact Mass: 286.11072
• Monoisotopic Mass: 286.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 13
• XLogP3: 4.7
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• PSA: 45.15